Cas no 1427501-66-3 (3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine)

• Product Name: 3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine
• CAS No: 1427501-66-3
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 4827520
• Update Time: 2025-10-23

3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4,6-DIMETHOXYPYRAZOLO[1,5-A]PYRIDINE
• 3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine

• Inchi： 1S/C9H9BrN2O2/c1-13-6-3-8(14-2)9-7(10)4-11-12(9)5-6/h3-5H,1-2H3
• InChI Key： HMLDZCQBNMRNIL-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(C=C(C2=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8

Additional information on 3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine

Comprehensive Analysis of 3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine (CAS No. 1427501-66-3)

3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine (CAS 1427501-66-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The pyrazolo[1,5-A]pyridine scaffold, combined with bromo and methoxy functional groups, offers versatile reactivity for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and fluorescent probes, aligning with the growing demand for small-molecule therapeutics.

Recent studies highlight the compound's role in medicinal chemistry optimization, particularly in modulating bioavailability and target selectivity. The bromine substituent at the 3-position enables further derivatization via cross-coupling reactions (e.g., Suzuki-Miyaura), while the dimethoxy groups enhance solubility—a critical factor in lead compound development. This dual functionality addresses common challenges in structure-activity relationship (SAR) studies, making it valuable for fragment-based drug design.

From a synthetic perspective, CAS 1427501-66-3 exemplifies advancements in heterocyclic synthesis. Modern protocols employ catalytic C-H activation to construct the pyrazolo[1,5-A]pyridine core efficiently, reducing reliance on traditional multistep sequences. Such innovations resonate with industry trends toward green chemistry and atom economy, frequently searched topics in organic synthesis forums and academic databases.

Analytical characterization of this compound typically involves HPLC purity assessment (>98%) and LC-MS validation, ensuring compliance with pharmaceutical-grade standards. Its UV-Vis absorption profile (λ_max ~320 nm) also makes it relevant for photophysical studies, a hotspot in optoelectronic material research. These properties align with frequent search queries about fluorescence markers and bioimaging agents.

In regulatory contexts, 3-Bromo-4,6-dimethoxypyrazolo[1,5-A]pyridine is classified as a non-hazardous research chemical under standard handling conditions. However, proper personal protective equipment (PPE) is recommended during manipulation, reflecting broader workplace safety trends emphasized in laboratory best practices discussions.

The commercial availability of this compound through specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Pricing data (typically $200–$500/g for research quantities) positions it as a mid-range pharmaceutical intermediate, a topic frequently compared in procurement decision-making analyses.

Emerging applications include its use in covalent inhibitor design, leveraging the electrophilic bromine center for targeted protein modification—a technique gaining attention in proteomics research. This connects to trending searches about irreversible enzyme inhibitors and catalytic site engineering.

Future research directions may explore its metabolic stability in biological systems and potential as a privileged scaffold for GPCR modulators. Such investigations would address persistent industry questions about molecular diversity and intellectual property space in patent literature.